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Compound of Interest

Compound Name: 3,4-Dibromobenzaldehyde

Cat. No.: B1583856

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
palladium-catalyzed cross-coupling of 3,4-dibromobenzaldehyde. This versatile building block
is of significant interest in medicinal chemistry and materials science, offering two reactive C-Br
bonds for sequential and site-selective functionalization. The protocols outlined herein cover
key synthetic strategies, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck
couplings, to facilitate the synthesis of diverse, highly substituted benzaldehyde derivatives.

Introduction: A Versatile Scaffold for Synthesis

3,4-Dibromobenzaldehyde is a valuable starting material for creating complex molecular
architectures. The two bromine atoms possess different chemical environments, which can be
exploited for regioselective cross-coupling reactions. The bromine at the C3 position is ortho to
the electron-withdrawing aldehyde group, which is anticipated to make it more reactive toward
oxidative addition to the palladium catalyst in many coupling reactions. This differential
reactivity allows for the stepwise introduction of various functional groups, making it a powerful
tool in the synthesis of pharmaceuticals and other advanced materials. The resulting 3,4-
disubstituted benzaldehyde derivatives are precursors to a wide range of biologically active
molecules.[1][2][3]
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The aldehyde functionality provides an additional handle for subsequent transformations, such
as reductive amination, oxidation to a carboxylic acid, or Wittig reactions, further expanding the
synthetic utility of the products.[4]

C3-Br is generally more reactive
due to the ortho-aldehyde group.
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Caption: Regioselectivity of 3,4-Dibromobenzaldehyde.

Key Cross-Coupling Reactions: Data and Protocols

The following sections detail the experimental conditions and protocols for the most common
palladium-catalyzed cross-coupling reactions involving 3,4-dibromobenzaldehyde. These
reactions are among the most powerful bond-forming methods in modern organic synthesis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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